Cas no 886502-66-5 (5-Methyl-2-(trifluoromethyl)benzoyl chloride)

5-Methyl-2-(trifluoromethyl)benzoyl chloride structure
886502-66-5 structure
Product Name:5-Methyl-2-(trifluoromethyl)benzoyl chloride
CAS No:886502-66-5
MF:C9H6ClF3O
MW:222.591552257538
CID:3142858
PubChem ID:17750726
Update Time:2025-04-21

5-Methyl-2-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-2-(trifluoromethyl)benzoyl chloride
    • SCHEMBL12368663
    • 5-Methyl-2-(trifluoromethyl)benzoylchloride
    • AKOS015956779
    • JS-4474
    • 886502-66-5
    • MDL: MFCD06660292
    • Inchi: 1S/C9H6ClF3O/c1-5-2-3-7(9(11,12)13)6(4-5)8(10)14/h2-4H,1H3
    • InChI Key: NCYKRETVOYIKLJ-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C)C=CC=1C(F)(F)F)=O

Computed Properties

  • Exact Mass: 222.0059270Da
  • Monoisotopic Mass: 222.0059270Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1Ų

5-Methyl-2-(trifluoromethyl)benzoyl chloride Pricemore >>

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